Cas no 1596033-97-4 (2-Propyn-1-one, 1-(1-aminocyclopentyl)-)

• Product Name: 2-Propyn-1-one, 1-(1-aminocyclopentyl)-
• CAS No: 1596033-97-4
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 5292379
• Update Time: 2025-05-22

2-Propyn-1-one, 1-(1-aminocyclopentyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-one, 1-(1-aminocyclopentyl)-

• Inchi： 1S/C8H11NO/c1-2-7(10)8(9)5-3-4-6-8/h1H,3-6,9H2
• InChI Key： LPPWBAQQONUZEQ-UHFFFAOYSA-N
• SMILES： C(C1(N)CCCC1)(=O)C#C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Propyn-1-one, 1-(1-aminocyclopentyl)-

Comprehensive Overview of 2-Propyn-1-one, 1-(1-aminocyclopentyl)- (CAS No. 1596033-97-4)

2-Propyn-1-one, 1-(1-aminocyclopentyl)- (CAS No. 1596033-97-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclopentyl and propynone functional groups, serves as a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

The molecular structure of 2-Propyn-1-one, 1-(1-aminocyclopentyl)- features a cyclopentylamine moiety attached to a propynone group, which contributes to its reactivity and versatility. This combination makes it a promising candidate for the development of novel therapeutic agents. Recent studies have explored its role in modulating enzyme activity and its potential as a building block for small-molecule inhibitors, a hot topic in modern medicinal chemistry.

One of the key advantages of 2-Propyn-1-one, 1-(1-aminocyclopentyl)- is its compatibility with various synthetic pathways. Chemists frequently utilize it in click chemistry reactions, a trending area in organic synthesis due to its efficiency and selectivity. The compound's ability to participate in cycloaddition reactions makes it particularly useful for creating complex molecular architectures, which are often required in advanced drug design.

In the pharmaceutical industry, 2-Propyn-1-one, 1-(1-aminocyclopentyl)- has been investigated for its potential in targeting protein-protein interactions, a cutting-edge approach in treating diseases like cancer and neurodegenerative disorders. Its structural features allow it to act as a scaffold for designing molecules that can disrupt these interactions, offering new avenues for therapeutic intervention.

From a commercial perspective, the demand for 2-Propyn-1-one, 1-(1-aminocyclopentyl)- is steadily increasing, driven by its applications in high-throughput screening and combinatorial chemistry. These techniques are widely used in drug discovery to identify potential lead compounds quickly. The compound's stability and reactivity profile make it a preferred choice for researchers working on fragment-based drug design, another rapidly growing field.

Environmental and safety considerations are also critical when working with 2-Propyn-1-one, 1-(1-aminocyclopentyl)-. While it is not classified as a hazardous material, proper handling and storage are essential to ensure its integrity and prevent degradation. Researchers are advised to follow standard laboratory protocols, including the use of personal protective equipment (PPE) and adequate ventilation, to minimize any potential risks.

The synthesis of 2-Propyn-1-one, 1-(1-aminocyclopentyl)- typically involves multi-step organic reactions, starting from readily available precursors. Recent advancements in green chemistry have led to more sustainable methods for producing this compound, reducing the use of harmful solvents and improving overall yield. These innovations align with the growing emphasis on environmentally friendly practices in chemical manufacturing.

Looking ahead, the future of 2-Propyn-1-one, 1-(1-aminocyclopentyl)- appears promising, with ongoing research exploring its potential in bioconjugation and proteomics. These applications are particularly relevant in the development of diagnostic tools and targeted therapies, areas that are currently receiving substantial investment. As the scientific community continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow.

For those seeking detailed technical information about 2-Propyn-1-one, 1-(1-aminocyclopentyl)-, resources such as chemical databases and scientific journals provide comprehensive data on its properties, synthesis, and applications. Additionally, collaborations between academic institutions and pharmaceutical companies are likely to drive further innovation, ensuring that this compound remains at the forefront of chemical research.

In summary, 2-Propyn-1-one, 1-(1-aminocyclopentyl)- (CAS No. 1596033-97-4) is a versatile and valuable compound with wide-ranging applications in drug discovery and material science. Its unique structural features and reactivity make it an essential tool for researchers aiming to develop new therapeutic agents and advanced materials. As the field of chemistry continues to evolve, this compound is poised to play a pivotal role in shaping future innovations.